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Compound of Interest

Compound Name: SKLB0565

Cat. No.: B15143523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

SKLB0565, a potent tubulin inhibitor with significant anti-proliferative activity.[1] Given its

cytotoxic nature, adherence to strict safety protocols is imperative to minimize exposure risk

and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
All personnel handling SKLB0565 must use appropriate PPE. The following table summarizes

the recommended equipment for various handling procedures. Consistent with guidelines for

handling cytotoxic drugs, a comprehensive approach to PPE is necessary to prevent skin

contact, inhalation, and ingestion.[2][3][4]
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Equipment Specification Purpose Task

Gloves

Chemotherapy-tested,

powder-free nitrile

gloves (double gloving

recommended)

Prevents dermal

absorption of the

compound.

All handling

procedures

Eye Protection

Safety glasses with

side shields or tightly

fitting goggles

Protects eyes from

splashes or aerosols.

All handling

procedures

Face Protection
Full-face shield (in

addition to goggles)

Recommended when

there is a significant

risk of splashing.

Preparing solutions,

cleaning spills

Lab Coat/Gown

Disposable, fluid-

resistant gown with

long sleeves and

closed front

Protects skin and

personal clothing from

contamination.

All handling

procedures

Respiratory Protection
NIOSH-approved

respirator (e.g., N95)

Required when

handling the powder

form to prevent

inhalation of airborne

particles.[5]

Weighing or

reconstituting the solid

compound

Shoe Covers
Disposable shoe

covers

Prevents the spread

of contamination

outside of the

handling area.

Recommended for all

handling procedures

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leakage.

Wear appropriate PPE (gloves, lab coat, safety glasses) during inspection.
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Store SKLB0565 in a designated, clearly labeled, and secure area away from incompatible

materials.

The storage area should be well-ventilated and access restricted to authorized personnel.

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

Wear double gloves, a disposable gown, and eye protection. When handling the powder, a

respirator is mandatory.[5]

Use a dedicated set of equipment (spatulas, weighing paper, etc.) for handling SKLB0565.

Clean all equipment thoroughly after use following the decontamination procedures outlined

below.

3. Handling and Experimental Use:

Always wear the minimum required PPE (lab coat, single pair of gloves, and eye protection)

when handling solutions of SKLB0565.

Conduct all experimental work in a manner that minimizes the generation of aerosols.

Avoid eating, drinking, or applying cosmetics in the laboratory where SKLB0565 is handled.

[6][7]

4. Spill Management:

In the event of a spill, immediately alert others in the area.

Evacuate the immediate area if the spill is large or involves the powder form.

Don appropriate PPE, including a respirator if the powder is spilled.

Contain the spill using a cytotoxic drug spill kit. Use absorbent pads to gently cover and

absorb liquid spills. For powder spills, gently cover with damp absorbent material to avoid
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raising dust.

Clean the spill area with an appropriate deactivating solution (e.g., 10% bleach solution),

followed by a thorough rinse with water.

All materials used for spill cleanup must be disposed of as hazardous cytotoxic waste.

Disposal Plan
All waste generated from the handling of SKLB0565 is considered hazardous cytotoxic waste

and must be disposed of according to institutional and local regulations.

Solid Waste: This includes contaminated gloves, gowns, shoe covers, weighing paper, and

any other disposable materials that have come into contact with SKLB0565.

Place all solid waste in a designated, leak-proof, and puncture-resistant hazardous waste

container clearly labeled as "Cytotoxic Waste."

Liquid Waste: This includes unused solutions of SKLB0565 and contaminated media.

Collect all liquid waste in a sealed, leak-proof container that is clearly labeled "Hazardous

Liquid Waste: Cytotoxic."

Do not pour any liquid waste containing SKLB0565 down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

designated sharps container for cytotoxic waste.

Workflow for Handling and Disposal of SKLB0565
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Caption: Workflow for the safe handling and disposal of SKLB0565.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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